Cas no 53839-71-7 (Viaminate)

Viaminate structure
Viaminate structure
Product Name:Viaminate
CAS No:53839-71-7
MF:C29H37NO3
MW:447.608988523483
CID:56475
PubChem ID:6438483
Update Time:2025-04-18

Viaminate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamido)benzoate
    • N-(4-Ethoxycarbophenyl)retinamide
    • ethyl 4-[[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoyl]amino]benzoate
    • 4-(Carboethoxyphenyl)retinamide
    • 4-(Ethoxycarbophenyl)retinamide
    • N-(4-(Ethoxycarbonyl)phenyl)retinamide
    • retinamide ethyl benzoate
    • Retinamide,N-(4-(ethoxycarbonyl)phenyl)
    • viaminate
    • viaminate.
    • AKOS015894826
    • CS-0063502
    • SCHEMBL7159291
    • 2519551-17-6
    • AC-15391
    • UNII-UE38REE8GQ
    • Ethyl 4-((2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamido)benzoate
    • 53839-71-7
    • Retinamide, N-[4-(ethoxycarbonyl)phenyl]-
    • BRN 2916567
    • ETHYL 4-(((2E,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXENYL)NONA-2,4,6,8-TETRAENOYL)AMINO)BENZOATE
    • N-[4-(Ethoxycarbonyl)phenyl]retinamide; N-(p-Ethoxycarbonylphenyl)retinamide; N-[4-(ethoxycarbonyl)phenyl]-Retinamide
    • Ethyl4-(3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamido)benzoate
    • 2699657-53-7
    • UE38REE8GQ
    • MFCD01684778
    • N-(4-Carbethoxyphenyl)retinamide
    • HY-112077A
    • DTXSID301318689
    • 4-(CARBOETHOXYPHENYL)RETINAMIDE [WHO-DD]
    • ethyl 4-((2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenamido)benzoate
    • AS-13271
    • Retinamide, N-(4-(ethoxycarbonyl)phenyl)-
    • G78436
    • Viaminate
    • MDL: MFCD01684778
    • Inchi: 1S/C29H37NO3/c1-7-33-28(32)24-14-16-25(17-15-24)30-27(31)20-22(3)11-8-10-21(2)13-18-26-23(4)12-9-19-29(26,5)6/h8,10-11,13-18,20H,7,9,12,19H2,1-6H3,(H,30,31)/b11-8+,18-13+,21-10+,22-20+
    • InChI Key: VRSMJNVXOITYPE-FSDIUQKZSA-N
    • SMILES: O=C(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)NC1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 447.27700
  • Monoisotopic Mass: 447.27734404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 846
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Melting Point: 177-182°C
  • PSA: 55.40000
  • LogP: 7.40640

Viaminate Security Information

Viaminate Pricemore >>

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